1-(Ethylsulfanyl)tetradecane

• CAS No.: 66271-54-3
• Molecular Formula: C16H34S
• Molecular Weight: 258.5 g/mol
• IUPAC Name: 1-ethylsulfanyltetradecane
• InChI: InChI=1S/C16H34S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-4-2/h3-16H2,1-2H3
• InChI Key: UYADEHJVPVIVBT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCSCC

Description

1-(Ethylsulfanyl)tetradecane is a sulfur-containing organic compound characterized by a 14-carbon alkyl chain (tetradecane) with an ethylsulfanyl (-S-C₂H₅) functional group at the first carbon. Sulfur-containing alkanes are notable for their odorous characteristics and roles in natural and synthetic systems .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Ethylsulfanyl)tetradecane typically involves the introduction of an ethylsulfanyl group to a tetradecane backbone. One common method is the nucleophilic substitution reaction where tetradecane is reacted with an ethylsulfanyl halide under basic conditions. The reaction can be represented as follows:

$$\text{C}_{14}\text{H}_{30} + \text{C}_2\text{H}_5\text{SCl} \rightarrow \text{C}_{14}\text{H}_{29}\text{SC}_2\text{H}_5$$C14​H30​+C2​H5​SCl→C14​H29​SC2​H5​

Comparison with Similar Compounds

Data Table: Comparative Analysis of Key Compounds

Property	1-(Ethylsulfanyl)tetradecane	1-Ethylsulfanyldodecane	1-(Ethylsulfanyl)ethane-1-thiol	Thiazolane Derivatives
Molecular Weight	258.5 g/mol	230.5 g/mol	122.2 g/mol	189.3–243.5 g/mol
Boiling Point	~300–320°C (estimated)	~280–300°C	~150–160°C	144–145°C (crystalline form)
Odor Threshold	Low (hydrophobic)	Moderate	Extremely low (pungent)	Not odorous
Natural Source	Synthetic/Natural traces	T. tetraptera fruit	Durian fruit	Synthetic